Cas no 135644-36-9 (2-Propanone, 1-(propylamino)- (9CI))

• Product Name: 2-Propanone, 1-(propylamino)- (9CI)
• CAS No: 135644-36-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 1019551
• PubChem ID: 20153956
• Update Time: 2025-04-20

2-Propanone, 1-(propylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(propylamino)- (9CI)
• 1-(PROPYLAMINO)PROPAN-2-ONE
• QZMSIFNIJWDHBC-UHFFFAOYSA-N
• DB-282263
• SCHEMBL9557758
• 1-(propylamino)-2-propanone
• AKOS006221223
• 135644-36-9
• 2-Propanone, 1-(propylamino)-
• 2-oxopropyl-n-propylamine

• Inchi： 1S/C6H13NO/c1-3-4-7-5-6(2)8/h7H,3-5H2,1-2H3
• InChI Key： QZMSIFNIJWDHBC-UHFFFAOYSA-N
• SMILES： O=C(C)CNCCC

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1